Cas no 1214386-74-9 (3,5-Bis(4-fluorophenyl)-4-iodopyridine)

• Product Name: 3,5-Bis(4-fluorophenyl)-4-iodopyridine
• CAS No: 1214386-74-9
• MF: C₁₇H₁₀F₂IN
• MW: 393.169283390045
• CID: 4909709
• Update Time: 2025-05-20

3,5-Bis(4-fluorophenyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(4-fluorophenyl)-4-iodopyridine
• 3,5-Bis(4-fluorophenyl)-4-iodopyridine

• Inchi： 1S/C17H10F2IN/c18-13-5-1-11(2-6-13)15-9-21-10-16(17(15)20)12-3-7-14(19)8-4-12/h1-10H
• InChI Key： BBIVCNDONGZADJ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1C1C=CC(=CC=1)F)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(4-fluorophenyl)-4-iodopyridine

3,5-Bis(4-Fluorophenyl)-4-Iodopyridine: A Comprehensive Overview

3,5-Bis(4-fluorophenyl)-4-iodopyridine (CAS No. 1214386-74-9) is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with two 4-fluorophenyl groups at the 3 and 5 positions and an iodine atom at the 4 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block for various chemical transformations.

The synthesis of 3,5-Bis(4-fluorophenyl)-4-iodopyridine involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key coupling reactions during the synthesis process. These methods not only improve the scalability of production but also pave the way for further functionalization of the compound.

One of the most promising applications of 3,5-Bis(4-fluorophenyl)-4-iodopyridine lies in its role as a precursor in drug discovery. The compound's ability to undergo various cross-coupling reactions has made it an invaluable tool in constructing complex molecular frameworks. For instance, its use in Suzuki-Miyaura couplings has been extensively documented, where the iodine substituent serves as an excellent leaving group for forming biaryl structures. These structures are critical in developing novel pharmaceutical agents targeting a wide range of diseases, including cancer and neurodegenerative disorders.

Recent studies have also highlighted the potential of 3,5-Bis(4-fluorophenyl)-4-iodopyridine in materials science. Its electronic properties make it a suitable candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this compound into conjugated polymers can significantly enhance their charge transport characteristics, leading to improved device performance. These findings underscore its versatility across multiple disciplines.

In terms of biological activity, 3,5-Bis(4-fluorophenyl)-4-iodopyridine has shown intriguing interactions with various enzymes and receptors. Preclinical studies suggest that it may exhibit modulatory effects on kinase activity, which could be exploited for therapeutic interventions. However, further research is required to fully understand its pharmacokinetic profile and safety parameters before it can be considered for clinical trials.

The structural uniqueness of 3,5-Bis(4-fluorophenyl)-4-iodopyridine also lends itself to applications in chemical sensing and catalysis. Its ability to act as a ligand in metalloenzyme mimics has been explored, offering new avenues for asymmetric catalysis and enantioselective synthesis. This property is particularly advantageous in industries requiring high enantiomeric excess (ee) levels for chiral compounds.

From an environmental standpoint, efforts have been made to assess the ecological impact of 3,5-Bis(4-fluorophenyl)-4-iodopyridine throughout its lifecycle. Studies indicate that proper waste management practices can mitigate potential risks associated with its production and disposal. Regulatory frameworks are continuously being updated to ensure compliance with global standards for chemical safety.

In conclusion, 3,5-Bis(4-fluorophenyl)-4-iodopyridine stands as a testament to the ingenuity of modern chemical synthesis and its far-reaching implications across diverse scientific domains. As research progresses, this compound is expected to unlock new possibilities in drug development, materials innovation, and sustainable chemistry practices.